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Compound of Interest

Compound Name: Dibutyl hexylphosphonate

Cat. No.: B15093375

A Note on Chemical Identification: This technical guide focuses on Dibutyl Butylphosphonate
(CAS Number: 78-46-6). While the initial request specified "dibutyl hexylphosphonate,”
extensive database searches yielded no specific information for a compound with this name. It
is highly probable that "hexyl" was a typographical error for "butyl." Dibutyl butylphosphonate is
a well-characterized compound with available technical data, and its structure is closely related
to the requested name.

This document provides a comprehensive overview of dibutyl butylphosphonate, including its
chemical structure, physicochemical properties, synthesis methodologies, and key applications,
tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

e Chemical Name: Dibutyl butylphosphonate
o CAS Number: 78-46-6[1][2]

e Molecular Formula: C12H2703P[1]

e Molecular Weight: 250.31 g/mol [1]

e Synonyms: DBBP, Dibutyl butanephosphonate, Di-n-butyl n-butylphosphonate, Phosphonic
acid, butyl-, dibutyl ester[3]

Chemical Structure:
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Caption: Chemical structure of Dibutyl Butylphosphonate.

Physicochemical Properties

The following table summarizes the key quantitative data for dibutyl butylphosphonate.
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Property Value Reference(s)
Molecular Weight 250.31 g/mol [1]
Appearance Colorless liquid [3]
Odor Mild [3]
Density 0.946 g/mL at 25 °C [4]
Boiling Point 283 °C (lit.) [4]
Flash Point >110 °C [4]
Water Solubility 0.5¢g/Lat25°C [4]

o . Miscible with most common
Solubility in Organics ] [3]
organic solvents

Refractive Index n20/D 1.432 (lit.) [4]

Vapor Pressure 0.000739 mmHg at 25°C [4]

Synthesis of Dibutyl Butylphosphonate

Dibutyl butylphosphonate can be synthesized through several methods. The Michaelis-Arbuzov
reaction is a classic and widely used method for forming the phosphorus-carbon bond central
to this molecule.

Generalized Michaelis-Arbuzov Reaction Protocol:

The reaction involves the treatment of a trialkyl phosphite with an alkyl halide.[5][6] For the
synthesis of dibutyl butylphosphonate, this would typically involve the reaction of tributyl
phosphite with a butyl halide (e.g., 1-bromobutane).

Reaction Scheme: P(OBu)s + BuBr — Bu-P(O)(OBu)z + BuBr
Experimental Steps:

o Reactant Mixture: A trialkyl phosphite (e.g., tributyl phosphite) is mixed with an alkyl halide
(e.g., 1-bromobutane). The reactivity of the alkyl halide is typically in the order of | > Br > ClI.
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[5]

o Reaction Conditions: The mixture is heated. The reaction proceeds through a phosphonium
salt intermediate.

» Intermediate Decomposition: The intermediate phosphonium salt is dealkylated by the halide
ion in a second SN2 reaction to yield the final phosphonate product and another alkyl halide.

[6]

 Purification: The final product, dibutyl butylphosphonate, is purified from the reaction mixture,
often by distillation under reduced pressure.

Synthesis of Dibutyl Butylphosphonate
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Caption: Generalized workflow for the synthesis of Dibutyl Butylphosphonate.

Applications

Dibutyl butylphosphonate has several industrial applications, with its use as a solvent
extraction agent for heavy metals being particularly notable. It is also used as a plasticizer,
antifoam agent, and an intermediate in the synthesis of other organophosphorus compounds.
[3][7] One source also indicates its use as a raw material for pharmaceutical intermediates.[8]

Experimental Protocol: Solvent Extraction of Uranium

Dibutyl butylphosphonate is effective in the extraction of uranium from phosphoric acid
solutions.[7] The general principle involves the selective transfer of uranium ions from an
agueous phase to an organic phase containing the extractant.

Experimental Steps:
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Organic Phase Preparation: A solution of dibutyl butylphosphonate is prepared in a suitable
organic solvent, such as kerosene or dodecane.

Aqueous Phase: The agueous phase contains the uranium to be extracted, typically in a
nitric or phosphoric acid solution.

Liquid-Liquid Extraction: The organic and aqueous phases are brought into contact and
mixed vigorously to facilitate the transfer of uranium into the organic phase. This can be
done in separatory funnels for lab-scale experiments or in mixer-settlers for continuous
processes.

Phase Separation: After mixing, the two phases are allowed to separate. The uranium-
loaded organic phase is then collected.

Stripping: The uranium is recovered from the organic phase by stripping with a suitable
agueous solution, which reverses the extraction process.

Analysis: The concentration of uranium in the aqueous and organic phases before and after
extraction is determined using analytical techniques such as inductively coupled plasma
mass spectrometry (ICP-MS) or spectrophotometry to calculate the extraction efficiency.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15093375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Solvent Extraction of Uranium Workflow
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Caption: Workflow for Uranium extraction using Dibutyl Butylphosphonate.

Relevance to Drug Development and Safety
Considerations

While not a therapeutic agent itself, dibutyl butylphosphonate's role as a potential intermediate
in pharmaceutical synthesis suggests its importance in the broader drug development
landscape.[8] Its properties as a plasticizer could also be relevant in the formulation of certain
drug delivery systems, although specific examples are not prevalent in the literature.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15093375?utm_src=pdf-body-img
https://www.johoku-chemical.com/en/use/medical/78-46-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15093375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicity Information: There is limited specific toxicity data available for dibutyl
butylphosphonate. However, for the structurally related compound, dibutyl phthalate (DBP),
studies have shown low acute toxicity.[9] Repeat-dose studies in animals have indicated
potential effects on the liver and kidneys at high doses.[9] It is advisable to handle dibutyl
butylphosphonate with appropriate personal protective equipment in a well-ventilated area,
following standard laboratory safety procedures.

Disclaimer: This document is intended for informational purposes for a scientific audience and
is based on publicly available data. It is not a substitute for detailed safety data sheets or
comprehensive experimental validation. Researchers should always consult primary literature
and safety documentation before handling or using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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